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Compound of Interest

Compound Name: YLT205

Cat. No.: B13444540 Get Quote

This guide provides essential safety, handling, and disposal information for YLT205, a highly

reactive and hazardous substance. The following procedures are designed to ensure the safety

of researchers, scientists, and drug development professionals. Adherence to these guidelines

is critical to prevent injury and damage to laboratory facilities.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to YLT205. The

following table summarizes the required and recommended PPE for various handling

scenarios.
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Body Part Required PPE Specifications & Scenarios

Eyes/Face Safety Goggles & Face Shield

Chemical safety goggles

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166 are

mandatory at all times. A face

shield should be worn in

addition to goggles when

handling larger quantities or

when there is a significant risk

of splashing.

Skin/Body
Flame-Retardant Lab Coat &

Chemical-Resistant Apron

A flame-retardant lab coat

must be worn over personal

clothing. For procedures

involving potential for

splashing, a chemical-resistant

apron should be worn over the

lab coat.

Hands Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure. Given the water-

reactive nature of YLT205, dry,

chemical-resistant gloves are

required. Regular inspection

for tears or punctures is

essential.

Respiratory NIOSH-Approved Respirator

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates is required if

handling outside of a certified

chemical fume hood or in case

of ventilation failure.
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Safe Handling and Storage Procedures
YLT205 is a water-reactive, flammable, and corrosive solid that requires specific handling and

storage conditions to maintain its stability and prevent hazardous reactions.

Key Handling Protocols:

Inert Atmosphere: All handling of YLT205 must be conducted under an inert atmosphere,

such as nitrogen or argon, to prevent contact with moisture and air.

Ventilation: Use of a certified chemical fume hood with adequate ventilation is mandatory for

all procedures involving YLT205. Ensure that eyewash stations and safety showers are in

close proximity to the workstation.

Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition. Use

only non-sparking tools and explosion-proof equipment.

Water Contact: Avoid all contact with water, as YLT205 reacts violently with it.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke in the laboratory area.

Storage Requirements:

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.

Incompatible Materials: Store away from acids, water, and oxidizing agents.

Storage Area: Store in a designated corrosives and flammables area under nitrogen.

Emergency and First Aid Procedures
Immediate and appropriate response is crucial in the event of an emergency.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep at rest in a

comfortable position for breathing. If not

breathing, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing

and shoes. Rinse skin with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.

Fire

Use dry chemical, soda ash, lime, sand, or

approved class D extinguishers. Do NOT use

water.

Disposal Plan
Proper disposal of YLT205 and its containers is essential to prevent environmental

contamination and ensure safety.

Waste Characterization: All waste containing YLT205 must be treated as hazardous waste.

Containerization: Use dedicated, clearly labeled, and sealed containers for YLT205 waste.

Disposal Vendor: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.
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Experimental Workflow and Safety Decision
Diagrams
The following diagrams illustrate the standard workflow for handling YLT205 and the decision-

making process for selecting the appropriate level of PPE.
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Caption: Standard operating procedure for handling YLT205.
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Personal Protective Equipment Selection
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Caption: Decision-making for selecting appropriate PPE.

To cite this document: BenchChem. [Comprehensive Safety and Handling Protocols for
YLT205]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13444540#personal-protective-equipment-for-
handling-ylt205]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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